Cas no 230618-24-3 (6-(pyrrolidin-1-yl)pyridine-2-carbaldehyde)

• Product Name: 6-(pyrrolidin-1-yl)pyridine-2-carbaldehyde
• CAS No: 230618-24-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 245267
• PubChem ID: 10821162
• Update Time: 2025-05-23

6-(pyrrolidin-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Pyrrolidin-1-yl)picolinaldehyde
• 2-Pyridinecarboxaldehyde,6-(1-pyrrolidinyl)-
• 6-(PYRROLIDIN-1-YL)PYRIDINE-2-CARBALDEHYDE
• 6-pyrrolidin-1-ylpyridine-2-carbaldehyde
• 2-formyl-6-(pyrrolidin-1-yl)pyridine
• 6-pyrrolidin-2-pyridinecarboxaldehyde
• 6-pyrrolidinylpyridine-2-carbaldehyde
• 6-(pyrrolidin-1-yl)-picolinaldehyde
• SCHEMBL12538614
• AKOS006281437
• MS-22281
• CS-0360920
• 6-(pyrrolidin-1-yl)pyridine-2-carbaldehyde, AldrichCPR
• 230618-24-3
• W-206806
• MFCD08435859
• FT-0644073
• SB55387
• SZOZYXCTOMKVTL-UHFFFAOYSA-N
• A816544
• DTXSID20445313
• DB-046066
• 6-(pyrrolidin-1-yl)pyridine-2-carbaldehyde

• Inchi： 1S/C10H12N2O/c13-8-9-4-3-5-10(11-9)12-6-1-2-7-12/h3-5,8H,1-2,6-7H2
• InChI Key： SZOZYXCTOMKVTL-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=N1)N1CCCC1

Computed Properties

• Exact Mass: 176.09500
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.183
• Boiling Point: 329.5°Cat760mmHg
• Flash Point: 153.1°C
• Refractive Index: 1.606
• PSA: 33.20000
• LogP: 1.55930

6-(pyrrolidin-1-yl)pyridine-2-carbaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 6-(pyrrolidin-1-yl)pyridine-2-carbaldehyde

6-(Pyrrolidin-1-yl)pyridine-2-carbaldehyde: A Comprehensive Overview

6-(Pyrrolidin-1-yl)pyridine-2-carbaldehyde (CAS No. 230618-24-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its pyridine ring substituted with a pyrrolidine group and an aldehyde moiety, has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The compound's structure, which combines aromaticity with nitrogen-containing heterocycles, makes it a versatile building block for synthesizing more complex molecules.

The synthesis of 6-(pyrrolidin-1-yl)pyridine-2-carbaldehyde has been explored through various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. Recent studies have focused on optimizing these methods to enhance yield and purity, making the compound more accessible for research purposes. Its structural versatility has led to its use as a precursor in the synthesis of bioactive compounds, particularly in the development of potential anti-cancer agents and neuroprotective drugs.

One of the most intriguing aspects of 6-(pyrrolidin-1-yl)pyridine-2-carbaldehyde is its ability to participate in diverse chemical transformations. For instance, the aldehyde group can undergo condensation reactions, such as the formation of imines or enamine derivatives, which are valuable intermediates in organic synthesis. Additionally, the pyrrolidine ring imparts unique electronic properties to the molecule, facilitating interactions with biological targets such as enzymes and receptors.

Recent research has highlighted the potential of 6-(pyrrolidin-1-yl)pyridine-2-carbaldehyde in medicinal chemistry. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its role in targeted therapies. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for drug development programs aimed at treating diseases such as cancer and neurodegenerative disorders.

In terms of physical properties, 6-(pyrrolidin-1-yl)pyridine-2-carbaldehyde is typically a crystalline solid with a melting point of approximately 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various synthetic protocols. The compound's stability under standard laboratory conditions ensures its suitability for long-term storage and repeated use in research settings.

The application of 6-(pyrrolidin-1-yl)pyridine-2-carbaldehyde extends beyond traditional chemical synthesis. Recent advancements have explored its use in materials science, particularly in the development of coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms within the molecule provide coordination sites for metal ions, enabling the construction of porous materials with potential applications in gas storage and catalysis.

From an environmental perspective, 6-(pyrrolidin-1-y l)pyridine-2-carbaldehyde demonstrates moderate biodegradability under aerobic conditions. This characteristic aligns with current trends toward sustainable chemistry practices, where reducing environmental impact is a key consideration. Ongoing research is focused on improving the compound's eco-friendliness through modifications to its synthesis pathway and waste management strategies.

In conclusion, 6-(pyrrolidin-1-y l)pyridine-2-carbaldehyde (CAS No. 230618-24-) represents a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important tool in modern chemistry.